Cesium phosphide
Description
Cesium phosphide (Cs₃P) is an inorganic semiconductor composed of cesium (Cs), an alkali metal, and phosphorus (P). Its chemical formula is derived from the ionic bonding between Cs⁺ and P³⁻ ions, following the general formula for alkali metal phosphides (e.g., Ca₃P₂ for calcium phosphide). This compound is notable for its applications in high-power electronics, laser diodes, and high-frequency devices due to its semiconductor properties. It is produced in various grades, including military, pharmaceutical, and optical grades, adhering to ASTM standards.
Key properties of cesium include a low melting point (28.5°C) and high reactivity, which influence the synthesis and stability of this compound.
Properties
CAS No. |
113737-02-3 |
|---|---|
Molecular Formula |
C21H23N3O.C4H4O4 |
Synonyms |
Cesium phosphide |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Ionic vs. Metallic Bonding : Alkali/alkaline earth phosphides (Cs₃P, Ca₃P₂) are ionic, while transition metal phosphides (Ni₂P) exhibit metallic bonding. This distinction affects electrical conductivity, with metallic phosphides being more conductive.
- Reactivity : Ionic phosphides like Cs₃P and AlP react with water or acids to produce phosphine (PH₃), a flammable and toxic gas. In contrast, Ni₂P remains stable under acidic conditions, making it suitable for electrocatalytic applications.
Functional and Application Comparison
Key Observations :
- Electronics vs. Catalysis : this compound’s primary use lies in advanced electronics, whereas nickel phosphide is emerging in renewable energy applications (e.g., HER catalysis).
- Toxicity: Aluminum phosphide poses significant health risks due to PH₃ release, necessitating strict handling protocols.
Research Findings and Data Gaps
Market Dynamics
- The global this compound market is analyzed regionally (Europe, Asia, North America), with applications concentrated in specialty electronics. In contrast, aluminum phosphide dominates the agrochemical sector.
Q & A
Q. What experimental protocols are recommended for synthesizing high-purity cesium phosphide (Cs₃P) in a controlled laboratory environment?
this compound synthesis typically involves the direct reaction of cesium metal with phosphorus under inert conditions (e.g., argon atmosphere) to prevent oxidation. A stoichiometric ratio of 3:1 (Cs:P) is critical to avoid impurities like CsP₃ or unreacted cesium. Reaction temperatures should be maintained between 200–300°C, with gradual heating to prevent explosive exothermic reactions . Post-synthesis, purification via vacuum sublimation or solvent extraction (using anhydrous tetrahydrofuran) is advised. Characterization should include X-ray diffraction (XRD) for crystal structure validation and energy-dispersive X-ray spectroscopy (EDS) for elemental composition analysis .
Q. How can researchers address discrepancies in reported bandgap values for this compound across different studies?
Bandgap variations often arise from differences in synthesis methods (e.g., solid-state vs. solution-phase), crystallographic defects, or measurement techniques. To resolve contradictions:
- Standardize synthesis protocols to minimize defects.
- Use multiple characterization methods (UV-Vis-NIR spectroscopy, photoluminescence, and DFT calculations) for cross-validation.
- Report experimental conditions (temperature, pressure, precursor purity) in detail to enable reproducibility .
Q. What safety protocols are essential when handling this compound in laboratory settings?
this compound reacts violently with water, releasing toxic phosphine gas (PH₃). Key precautions include:
- Using gloveboxes with <1 ppm O₂/H₂O levels for synthesis and handling.
- Equipping labs with PH₃ gas detectors and emergency ventilation systems.
- Storing Cs₃P in airtight containers under mineral oil or inert gases. Toxicity data should be reviewed per regulatory guidelines (e.g., EFSA reports on phosphide residues) .
Advanced Research Questions
Q. What strategies can optimize this compound’s catalytic performance in hydrogen-evolution reactions (HER)?
Recent studies on transition-metal phosphides (e.g., FeP, NiP₂) suggest that facet engineering enhances HER activity. For Cs₃P:
Q. How can researchers resolve contradictions in the reported thermal stability of this compound under varying atmospheric conditions?
Conflicting thermal stability data may stem from incomplete inert gas purging or moisture contamination. Methodological solutions include:
- Conducting thermogravimetric analysis (TGA) coupled with mass spectrometry to track decomposition products (e.g., PH₃, Cs oxides).
- Comparing stability across controlled environments (N₂ vs. Ar atmospheres).
- Referencing analogous phosphide systems (e.g., InP, GaP) to contextualize degradation pathways .
Q. What advanced spectroscopic techniques are suitable for probing this compound’s electronic structure?
- Angle-resolved photoemission spectroscopy (ARPES): Maps the Fermi surface and valence-band structure.
- X-ray photoelectron spectroscopy (XPS): Identifies oxidation states of Cs and P.
- Electron energy-loss spectroscopy (EELS): Analyzes plasmonic excitations and interfacial charge transfer. Data interpretation should integrate computational models (e.g., GW approximations) to account for many-body effects .
Data Analysis and Reproducibility
Q. How should researchers design experiments to ensure reproducibility in this compound studies?
- Document synthesis parameters (precursor ratios, heating rates, atmosphere) using FAIR (Findable, Accessible, Interoperable, Reusable) data principles.
- Share raw characterization data (XRD patterns, EDS spectra) in supplementary materials.
- Use standardized reference materials (e.g., NIST-certified Cs/P compounds) for instrument calibration .
Q. What statistical methods are recommended for analyzing heterogeneous catalytic data involving this compound?
- Apply linear regression to Tafel plots for HER kinetics.
- Use ANOVA to compare activity across multiple synthesis batches.
- Employ machine learning (e.g., random forest models) to correlate crystallographic features with catalytic performance .
Tables for Key Data
Table 1: Common Characterization Techniques for this compound
Table 2: Comparison of HER Activity in Selected Phosphides
| Material | Overpotential (mV) | Tafel Slope (mV/dec) | Facet Exposed | Reference |
|---|---|---|---|---|
| Cs₃P | 180 (theoretical) | 65 (predicted) | (001) | |
| FeP | 120 | 56 | (011) | |
| NiP₂ | 98 | 45 | (110) |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
